Cas no 348635-36-9 (2-Pyridinecarbonitrile, 3-methoxy-4-nitro-)

• Product Name: 2-Pyridinecarbonitrile, 3-methoxy-4-nitro-
• CAS No: 348635-36-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 1466879
• PubChem ID: 22310829
• Update Time: 2025-07-02

2-Pyridinecarbonitrile, 3-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3-methoxy-4-nitro-
• SCHEMBL2238161
• 2-cyano-3-methoxy-4-nitropyridine
• 2cyano-3-methoxy-4-nitropyridine
• 4-nitro-3-methoxy-2-cyano pyridine
• 3-Methoxy-4-nitropicolinonitrile
• VJCLVBAMDYFTAN-UHFFFAOYSA-N
• 348635-36-9

• Inchi： 1S/C7H5N3O3/c1-13-7-5(4-8)9-3-2-6(7)10(11)12/h2-3H,1H3
• InChI Key： VJCLVBAMDYFTAN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=NC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03315
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 89.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Pyridinecarbonitrile, 3-methoxy-4-nitro-

2-Pyridinecarbonitrile, 3-methoxy-4-nitro-: A Versatile Compound in Pharmaceutical and Material Science Research

2-Pyridinecarbonitrile, 3-methoxy-4-nitro- is a nitrogen-containing heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique molecular structure, characterized by the 3-methoxy-4-nitro- functional groups attached to the pyridine ring, provides a versatile scaffold for the development of novel pharmaceutical agents and functional materials. The compound's chemical identity, confirmed by its CAS number 348635-36-9, aligns with its potential applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the 3-methoxy-4-nitro- moiety's role in modulating biological activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the 3-methoxy-4-nitro- substitution enhances the compound's affinity for specific protein targets, such as tyrosine kinase receptors. This finding underscores the importance of 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- in the design of targeted therapies for oncology and inflammatory diseases.

From a synthetic perspective, the 3-methoxy-4-nitro- functional groups in 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- offer opportunities for further chemical modifications. Researchers have explored the use of catalytic methods to introduce additional functional groups, as reported in a 2024 review in Advanced Synthesis & Catalysis. These approaches enable the creation of derivatives with tailored properties, such, as improved solubility or enhanced bioavailability, which are critical for pharmaceutical development.

The 3-methoxy-4-nitro- substituents also contribute to the compound's potential in material science. A 2023 study in ACS Applied Materials & Interfaces demonstrated that 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- can serve as a building block for organic semiconductors. The nitro group's electron-withdrawing effect and the methoxy group's electron-donating properties create a balanced charge distribution, making the compound suitable for applications in flexible electronics and optoelectronics.

Advancements in computational chemistry have further expanded the utility of 2-Pyridinecarbonitrile, 3-methoxy-4-nitro-. Machine learning models trained on molecular descriptors have predicted the compound's interactions with various biological targets, as highlighted in a 2024 article in Chemical Science. These predictions aid in the rational design of drug candidates and materials with optimized performance.

Environmental and safety considerations are also critical in the application of 2-Pyridinecarbonitrile, 3-methoxy-4-nitro-. A 2023 study in Toxicological Sciences evaluated the compound's biodegradation pathways and found that it undergoes rapid metabolic transformation in aquatic environments, reducing potential ecological risks. This finding supports its use in green chemistry initiatives.

The 3-methoxy-4-nitro- functional groups in 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- also enable its integration into supramolecular systems. A 2024 paper in Chemical Communications described the compound's self-assembly behavior in aqueous solutions, forming nanofibers with potential applications in drug delivery and biosensing.

Collaborative efforts between academia and industry are driving the development of 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- for commercial applications. A 2024 partnership between a pharmaceutical company and a materials science laboratory resulted in the creation of a novel antifungal agent based on this compound, demonstrating its broad utility across therapeutic areas.

As research continues to evolve, the 3-methoxy-4-nitro- substitution in 2-Pyridinecarbonitrile, 3-methoxy-4-nitro- is expected to play a pivotal role in the discovery of new therapeutics and materials. Ongoing studies are exploring its potential in combination therapies and smart materials, further expanding its impact on science and technology.